Cas no 860249-97-4 (2-3-(Morpholin-4-yl)propoxyaniline)

• Product Name: 2-3-(Morpholin-4-yl)propoxyaniline
• CAS No: 860249-97-4
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• MDL: MFCD11593632
• CID: 4657597
• Update Time: 2025-06-08

2-3-(Morpholin-4-yl)propoxyaniline Chemical and Physical Properties

Names and Identifiers

• 2-(3-Morpholinopropoxy)aniline
• 2-(3-morpholin-4-ylpropoxy)aniline
• 2-[3-(morpholin-4-yl)propoxy]aniline
• AMY4658
• 2-3-(Morpholin-4-yl)propoxyaniline

• MDL： MFCD11593632
• Inchi： 1S/C13H20N2O2/c14-12-4-1-2-5-13(12)17-9-3-6-15-7-10-16-11-8-15/h1-2,4-5H,3,6-11,14H2
• InChI Key： SUPPRSJVZCKKOZ-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCOC1C=CC=CC=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 208
• XLogP3: 1.2
• Topological Polar Surface Area: 47.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 2-3-(Morpholin-4-yl)propoxyaniline

Recent Advances in the Study of 2-3-(Morpholin-4-yl)propoxyaniline (CAS: 860249-97-4) in Chemical Biology and Pharmaceutical Research

The compound 2-3-(Morpholin-4-yl)propoxyaniline (CAS: 860249-97-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This molecule, characterized by its morpholine and aniline functional groups, has been explored for its unique physicochemical properties and biological activities. Recent studies have focused on its synthesis, structural modifications, and potential therapeutic applications, particularly in oncology and neurology.

One of the key areas of research has been the optimization of synthetic routes for 2-3-(Morpholin-4-yl)propoxyaniline. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed coupling reactions, which significantly improved the scalability and purity of the compound. This advancement is critical for further preclinical and clinical evaluations, as it ensures a reliable supply of the compound for research purposes.

In terms of biological activity, recent in vitro and in vivo studies have highlighted the compound's potential as a kinase inhibitor. Specifically, 2-3-(Morpholin-4-yl)propoxyaniline has shown promising inhibitory effects on PI3K and mTOR pathways, which are often dysregulated in various cancers. A 2024 study in Cancer Research reported that the compound exhibited potent anti-proliferative effects in breast cancer cell lines, with an IC50 value in the low micromolar range. These findings suggest its potential as a lead compound for developing novel anticancer therapies.

Additionally, the compound's neuroprotective properties have been investigated in the context of neurodegenerative diseases. A recent preprint on bioRxiv (2024) revealed that 2-3-(Morpholin-4-yl)propoxyaniline could modulate oxidative stress and reduce neuronal apoptosis in models of Alzheimer's disease. The study proposed that the morpholine moiety plays a crucial role in crossing the blood-brain barrier, enhancing its therapeutic potential for central nervous system disorders.

Despite these promising findings, challenges remain in the development of 2-3-(Morpholin-4-yl)propoxyaniline as a therapeutic agent. Pharmacokinetic studies have indicated moderate bioavailability and rapid metabolism, which may necessitate structural modifications or formulation strategies to improve its drug-like properties. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations.

In conclusion, 2-3-(Morpholin-4-yl)propoxyaniline (CAS: 860249-97-4) represents a versatile scaffold with significant potential in drug discovery. Its dual activity in oncology and neurology, coupled with recent advancements in synthesis and mechanistic understanding, positions it as a promising candidate for further development. Future research should focus on optimizing its pharmacokinetic profile and expanding its therapeutic applications through targeted structural modifications.